Cas no 2229226-17-7 (2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine
• CAS No: 2229226-17-7
• MF: C₁₀H₁₂F₂N₂O
• MW: 214.211889266968
• CID: 6447146
• PubChem ID: 165632213
• Update Time: 2025-06-10

2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine
• [2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropyl]methanamine
• 2229226-17-7
• EN300-1955079

• Inchi： 1S/C10H12F2N2O/c1-15-8-4-7(2-3-14-8)9(6-13)5-10(9,11)12/h2-4H,5-6,13H2,1H3
• InChI Key： ZLFKSSOJLABJIE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CN=C(C=1)OC)CN)F

Computed Properties

• Exact Mass: 214.09176933g/mol
• Monoisotopic Mass: 214.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine

Comprehensive Overview of 2,2-Difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine (CAS No. 2229226-17-7)

The compound 2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine (CAS No. 2229226-17-7) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and methoxypyridine ring, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its ability to modulate biological targets, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of 2,2-difluorocyclopropyl in this molecule aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. Additionally, the 2-methoxypyridine group contributes to its solubility and binding affinity, making it a versatile building block for medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine?" Several methodologies have been reported, including palladium-catalyzed cross-coupling reactions and cyclopropanation techniques. These synthetic approaches are often optimized for scalability and yield, catering to industrial and academic laboratories alike.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of cyclopropylamine derivatives. Researchers are exploring how modifications to the difluorocyclopropyl or methoxypyridine groups influence biological activity. This compound's SAR profile is particularly relevant for designing next-generation therapeutics targeting neurodegenerative diseases and infectious pathogens.

From an analytical perspective, CAS No. 2229226-17-7 is characterized using advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for regulatory compliance and reproducibility in research. The compound's stability under various conditions (e.g., pH, temperature) is also a key consideration for formulation scientists.

Environmental and safety assessments of 2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine highlight its low ecotoxicity profile, aligning with the principles of green chemistry. This aspect is increasingly important as regulatory agencies emphasize sustainable practices in chemical manufacturing. The compound's biodegradability and minimal bioaccumulation potential further enhance its appeal for large-scale applications.

In summary, 2,2-difluoro-1-(2-methoxypyridin-4-yl)cyclopropylmethanamine (CAS No. 2229226-17-7) represents a cutting-edge fluorinated scaffold with broad utility in life sciences. Its synthesis, SAR, and analytical characterization continue to inspire innovation, addressing pressing challenges in drug development and material design. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutic and agrochemical solutions.